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Compound of Interest

Compound Name: Nonacosan-14-ol

Cat. No.: B3051534

Disclaimer: Detailed research and specific experimental data for nonacosan-14-ol are limited
in publicly available scientific literature. This guide provides a comprehensive overview based
on the chemistry of long-chain secondary fatty alcohols and data from closely related
compounds. The experimental protocols described are generalized methods that can be
adapted for the study of honacosan-14-ol.

Introduction

Nonacosan-14-ol is a long-chain secondary fatty alcohol with the chemical formula C29He00.
As a 29-carbon aliphatic alcohol, it belongs to a class of compounds that are widespread in
nature, often as components of waxes and other lipids. While specific research on nonacosan-
14-ol is not extensive, it has been identified as a constituent of the common pea (Pisum
sativum)[1]. The study of long-chain fatty alcohols is of significant interest in various fields,
including biochemistry, natural product chemistry, and drug development, due to their diverse
biological roles, which range from structural components of cell membranes to signaling
molecules.

This technical guide aims to provide researchers, scientists, and drug development
professionals with a thorough understanding of nonacosan-14-ol, covering its chemical and
physical properties, plausible synthetic and isolation methodologies, analytical characterization
techniques, and potential biological significance based on the current knowledge of related
compounds.
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Chemical and Physical Properties

The known and predicted properties of nonacosan-14-ol are summarized in the table below.
This data is primarily sourced from chemical databases such as PubChem.

Property Value Source
Molecular Formula C29He0O [2]
Molecular Weight 424.8 g/mol [2]
IUPAC Name Nonacosan-14-ol [2]

CAS Number 34394-12-2 [2]
Appearance Waxy solid (predicted)

N Insoluble in water; Soluble in
Solubility ] [1]
nonpolar organic solvents

Boiling Point Not available

Melting Point Not available

Synthesis and Isolation

While specific protocols for the synthesis and isolation of nonacosan-14-ol are not readily
available, established methods for long-chain secondary alcohols can be applied.

Synthesis

Two primary retrosynthetic approaches are proposed for the laboratory synthesis of
nonacosan-14-ol.

Method 1: Reduction of 14-Nonacosanone
The most direct route involves the reduction of the corresponding ketone, 14-nonacosanone.

¢ Reaction: 14-Nonacosanone + Reducing Agent -~ Nonacosan-14-ol
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e Reducing Agents: Sodium borohydride (NaBHa4) is a mild and selective reagent suitable for
this transformation. Lithium aluminum hydride (LiAlH4) is a more powerful reducing agent
that can also be used.

e Protocol Outline:

o Dissolve 14-nonacosanone in a suitable solvent (e.g., methanol or ethanol for NaBHa;
diethyl ether or THF for LiAlHa4).

o Cool the solution in an ice bath.
o Slowly add the reducing agent to the solution.

o Stir the reaction mixture at room temperature until the reaction is complete (monitored by
TLC or GC-MS).

o Quench the reaction by the slow addition of water (for NaBHa4) or by a specific workup
procedure (e.g., Fieser workup for LiAlHa4).

o Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography or recrystallization.
Method 2: Grignard Reaction

A Grignard reaction provides a versatile method for constructing the carbon skeleton and
introducing the hydroxyl group.

e Retrosynthesis: Nonacosan-14-ol can be disconnected at either the C13-C14 bond or the
C14-C15 bond.

o Disconnect A: Tetradecanal + Pentadecylmagnesium bromide

o Disconnect B: Pentadecanal + Tetradecylmagnesium bromide
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e Protocol Outline (for Disconnect A):

o

Prepare the Grignard reagent, pentadecylmagnesium bromide, by reacting 1-
bromopentadecane with magnesium turnings in anhydrous diethyl ether or THF.

o In a separate flask, dissolve tetradecanal in anhydrous diethyl ether or THF and cool in an
ice bath.

o Slowly add the prepared Grignard reagent to the aldehyde solution.

o Allow the reaction to warm to room temperature and stir until completion.

o Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Extract the product with an organic solvent.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and
concentrate.

o Purify the product by column chromatography.
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Figure 1: Synthetic workflows for nonacosan-14-ol.

Isolation from Natural Sources

Given its presence in peas, a plausible isolation method would involve solvent extraction and

chromatographic separation.
e Protocol Outline:

o Obtain fresh or dried pea material.

o Homogenize the material in a suitable solvent system, such as a mixture of chloroform

and methanol, to extract the total lipids.

o Perform a liquid-liquid partition by adding water to separate the mixture into an aqueous
phase and an organic (chloroform) phase containing the lipids.
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o Collect the organic phase and dry it under reduced pressure.

o The crude lipid extract can be subjected to saponification (hydrolysis with a base like
KOH) to cleave any ester linkages and liberate the free fatty alcohols.

o Extract the non-saponifiable fraction, which contains the fatty alcohols, with a nonpolar
solvent like hexane.

o Fractionate the extract using column chromatography on silica gel, eluting with a gradient
of solvents (e.g., hexane/ethyl acetate) to separate the different lipid classes.

o Collect the fractions containing nonacosan-14-ol (identified by TLC and GC-MS) and
purify further if necessary, for instance by preparative TLC or HPLC.
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Figure 2: Generalized workflow for the isolation of nonacosan-14-ol.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques would be employed to
characterize nonacosan-14-ol.
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Technique

Expected Results

Gas Chromatography-Mass Spectrometry (GC-
MS)

A single peak with a specific retention time. The
mass spectrum would show a molecular ion
peak (M*) at m/z 424.8, although it may be
weak. Characteristic fragmentation patterns
would include the loss of a water molecule (M-
18) and alpha-cleavage on either side of the

hydroxyl group, resulting in major fragments.

1H Nuclear Magnetic Resonance (NMR)

Spectroscopy

A multiplet at ~3.6 ppm corresponding to the
proton on the carbon bearing the hydroxyl group
(CH-OH). A broad singlet for the hydroxyl proton
(-OH), which can be exchanged with D20. A
complex series of multiplets in the aliphatic
region (~1.2-1.6 ppm) for the CHz groups.
Triplets at ~0.9 ppm for the terminal methyl
(CHs) groups.

13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

A signal at ~72 ppm for the carbon attached to
the hydroxyl group (C-OH). A series of signals
between ~14-40 ppm for the other aliphatic
carbons. A signal at ~14 ppm for the terminal

methyl carbons.

Infrared (IR) Spectroscopy

A broad O-H stretching band around 3300-3400
cm~1, C-H stretching bands just below 3000
cm~1, A C-O stretching band around 1050-1150

cm™L,

Potential Biological Activity and Signaling

The specific biological roles of nonacosan-14-ol have not been elucidated. However, based on

the known functions of other long-chain fatty alcohols, several potential activities can be

hypothesized.

 Structural Component: Long-chain fatty alcohols are precursors for the synthesis of waxes

and ether lipids, which are important structural components of cell membranes and
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protective cuticles in plants.

o Energy Storage: They can be oxidized to provide energy.

» Signaling: Some fatty alcohols and their derivatives have been implicated in cellular signaling
processes.

The metabolism of fatty alcohols is generally understood to be a cyclic process involving
oxidation to the corresponding aldehyde and then to the fatty acid, which can then enter beta-
oxidation.
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Figure 3: Generalized metabolic pathway for a secondary fatty alcohol.

Conclusion and Future Directions

Nonacosan-14-ol is a long-chain secondary fatty alcohol with established natural occurrence
but limited specific scientific investigation. The methodologies for its synthesis, isolation, and
characterization can be inferred from standard organic chemistry practices for similar
molecules. Its biological significance remains largely unexplored.
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Future research should focus on:

¢ |solation and full characterization of nonacosan-14-ol from natural sources to confirm its
structure and stereochemistry.

o Development of efficient and scalable synthetic routes to obtain pure standards for biological
testing.

¢ In vitro and in vivo studies to investigate its potential biological activities, such as
antimicrobial, anti-inflammatory, or cytotoxic effects.

» Metabolomic studies to understand its biosynthesis and metabolic fate in organisms.

Elucidating the properties and functions of nonacosan-14-ol will contribute to a deeper
understanding of lipid biochemistry and may reveal new opportunities for its application in drug
development and other biotechnological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.tugraz.elsevierpure.com [tugraz.elsevierpure.com]
o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Nonacosan-14-ol: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051534#nonacosan-14-ol-discovery-and-historical-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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